
Commercial Sources and Applications of
Synthetic Angiotensin (1-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Angiotensin (1-5)

Cat. No.: B612747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for synthetic

Angiotensin (1-5), alongside detailed application notes and experimental protocols for its use

in research and drug development. Angiotensin (1-5) is a pentapeptide (Asp-Arg-Val-Tyr-Ile)

and an active metabolite within the renin-angiotensin system (RAS). Recent studies have

highlighted its role as a potent agonist of the Angiotensin II type 2 (AT2) receptor, and in some

contexts, the Mas receptor, implicating it in cardiovascular regulation and cellular signaling.

Commercial Availability of Synthetic Angiotensin (1-
5)
A variety of vendors supply synthetic Angiotensin (1-5) for research purposes. The quality,

purity, and available quantities can vary between suppliers. Below is a comparative table of

commercial sources.
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Supplier
Product
Name

Purity
Quantity
Options

Salt Form Link

APExBIO
Angiotensin

1/2 (1-5)
>95%

5mg, 10mg,

25mg
Not Specified

--INVALID-

LINK--

Bachem
Angiotensin

I/II (1-5)
>97% 25mg, 100mg

Trifluoroaceta

te

--INVALID-

LINK--

Biosynth
Angiotensin

1-5 heavy
Not Specified 25 nMol Not Specified

--INVALID-

LINK--

MedChemEx

press

Angiotensin

I/II (1-5)

(TFA)

>98%

1mg, 5mg,

10mg, 25mg,

50mg, 100mg

Trifluoroaceta

te

--INVALID-

LINK--

Amsbio
Angiotensin

I/II (1-5)
Not Specified 50mg Not Specified

--INVALID-

LINK--

Sigma-

Aldrich

Angiotensin

I/II (1-5)
≥90% (HPLC) Custom Not Specified

--INVALID-

LINK--

Echelon

Biosciences

Angiotensin

(1-5)
>96% Not Specified TFA

--INVALID-

LINK--

MOLNOVA
Angiotensin

I/II 1-5
>98% (HPLC)

5mg, 10mg,

25mg, 50mg,

100mg

Not Specified
--INVALID-

LINK--

ChemicalBoo

k

ANGIOTENSI

N I/II (1-5)
Not Specified

Varies by

supplier
Not Specified

--INVALID-

LINK--

Phoenix

Pharmaceutic

als

Angiotensin II

– constrained

peptide 1

≥ 95% 500 µg Not Specified
--INVALID-

LINK--

Real-Gene

Labs

Angiotensin

(1-5)
Not Specified Varies Not Specified

--INVALID-

LINK--
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Angiotensin (1-5) has emerged as a biologically active peptide with significant effects on the

cardiovascular system. Its primary mechanism of action involves the activation of the AT2

receptor, leading to vasodilation through the stimulation of nitric oxide (NO) production.[1][2] It

is also reported to stimulate the secretion of atrial natriuretic peptide (ANP) via the Mas

receptor.[3] These properties make Angiotensin (1-5) a valuable tool for investigating the

protective arm of the RAS and for exploring potential therapeutic strategies for cardiovascular

diseases.

Key Applications:

Investigation of AT2 Receptor Signaling: Angiotensin (1-5) serves as a potent agonist to

study the downstream signaling pathways of the AT2 receptor, including the activation of

endothelial nitric oxide synthase (eNOS).[1]

Cardiovascular Research: Its vasodilatory and ANP-releasing effects are relevant for studies

on blood pressure regulation, cardiac hypertrophy, and heart failure.[1][3]

Drug Discovery: Angiotensin (1-5) can be used as a reference compound in high-

throughput screening assays to identify novel modulators of the AT2 and Mas receptors.[2][4]

[5]

Cell-Based Assays: It is utilized in various in vitro assays to assess cellular responses such

as nitric oxide release, calcium mobilization, and receptor binding.[2][6]

Signaling Pathways of Angiotensin (1-5)
Angiotensin (1-5) primarily exerts its effects through two distinct signaling pathways:

AT2 Receptor-Mediated Vasodilation: Binding of Angiotensin (1-5) to the AT2 receptor on

endothelial cells activates a signaling cascade that leads to the phosphorylation and

activation of eNOS. This results in the production of nitric oxide (NO), a potent vasodilator

that relaxes vascular smooth muscle and lowers blood pressure.[1]
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Production Vasodilation

Angiotensin (1-5) Mas Receptor PI3K / Akt Pathway NOS Activation ANP Secretion

Preparation

Experiment

Analysis

Seed Endothelial Cells
in 96-well plate

Load cells with
DAF-FM Diacetate

Stimulate with
Angiotensin (1-5)

Fix cells with
Formaldehyde

Measure Fluorescence
(Ex: 495nm, Em: 515nm)

Data Analysis
(Dose-Response Curve, EC50)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b612747?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Angiotensin (1-5)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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